Cas no 521957-14-2 (Benzoic acid, 4-(1,1-dimethylethyl)-3-ethoxy-)

• Product Name: Benzoic acid, 4-(1,1-dimethylethyl)-3-ethoxy-
• CAS No: 521957-14-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1576124
• Update Time: 2024-08-24

Benzoic acid, 4-(1,1-dimethylethyl)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-3-ethoxy-

• Inchi： 1S/C13H18O3/c1-5-16-11-8-9(12(14)15)6-7-10(11)13(2,3)4/h6-8H,5H2,1-4H3,(H,14,15)
• InChI Key： PIVLWTMLEJJTQM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)(C)C)C(OCC)=C1

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 348.9±35.0 °C(Predicted)
• PSA: 46.53
• pka: 4.30±0.10(Predicted)